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Compound of Interest

Compound Name: But-2-enamide

Cat. No.: B7942871

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling compounds with known hazards. This guide provides
essential, immediate safety and logistical information for the handling of But-2-enamide, a
compound identified as a skin, eye, and respiratory irritant.[1] Adherence to these procedural
steps will minimize risk and ensure safe operational and disposal practices.

Key Compound Data

A summary of the key quantitative data for But-2-enamide is provided in the table below to
facilitate easy reference.

Property Value

Molecular Formula C4H7NO

Molecular Weight 85.10 g/mol

Appearance Colorless to pale yellow liquid or solid
Solubility Soluble in polar solvents (e.g., water, alcohols)
Boiling Point (Normal) 421.48 K

Melting Point (Normal) 262.95 K

(Source: PubChem CID 5354487, Cheméo CAS 23350-58-5)[1][2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7942871?utm_src=pdf-interest
https://www.benchchem.com/product/b7942871?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butenamide
https://www.benchchem.com/product/b7942871?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butenamide
https://www.chemeo.com/cid/24-040-0/2-butenamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7942871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to mitigate the risks associated with But-2-
enamide. The following PPE is mandatory when handling this compound:

o Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are
recommended. Always inspect gloves for integrity before use and double-gloving may be
appropriate for operations with a higher risk of splash or contamination.[3]

e Eye and Face Protection: Chemical safety goggles are required at a minimum.[4] For
procedures with a significant splash hazard, a face shield worn over safety goggles is
essential.

» Body Protection: A laboratory coat must be worn to protect skin and personal clothing. For
tasks with a higher potential for contamination, a chemical-resistant apron or coveralls
should be worn over the lab coat.[3]

o Footwear: Closed-toe shoes are mandatory in the laboratory to protect from spills.[3]

e Respiratory Protection: All handling of But-2-enamide that may generate dust or aerosols
must be conducted in a certified chemical fume hood to prevent inhalation.[4][5]
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Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling But-2-enamide is crucial for safety and experimental
integrity.

Preparation and Pre-Handling
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» Designated Area: All work with But-2-enamide must be conducted in a designated area,
such as a chemical fume hood, to control exposure.[4][5]

e Ventilation: Ensure the chemical fume hood is functioning correctly before commencing any
work.

» Emergency Equipment: Verify that a safety shower, eyewash station, and a spill kit are
readily accessible and unobstructed.

» Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for
But-2-enamide to be familiar with all potential hazards and emergency procedures.

» Donning PPE: Put on all required PPE as outlined in the section above before entering the
designated handling area.

Handling Procedures

o Weighing: If handling But-2-enamide as a solid, weigh the compound within the chemical
fume hood or a ventilated balance enclosure to contain any dust.[6] Use a disposable weigh
boat to minimize contamination of the balance.

e Dissolving: When preparing solutions, slowly add the solid But-2-enamide to the solvent to
prevent splashing.

o Reactions: Keep all reaction vessels containing But-2-enamide closed whenever possible to
minimize the release of vapors.

o Transportation: When moving But-2-enamide within the laboratory, use secondary
containment, such as a bottle carrier, to prevent spills in transit.[4]

Post-Handling and Decontamination

o Decontaminate Work Area: Upon completion of work, decontaminate all surfaces and
equipment that may have come into contact with But-2-enamide using an appropriate
cleaning agent.

» Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves last and
wash hands thoroughly with soap and water immediately after.
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o Storage: Store But-2-enamide in a well-ventilated area, away from incompatible materials
such as strong acids, bases, and oxidizing agents.[7] The storage container should be
clearly labeled with the chemical name and hazard warnings.
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Disposal Plan

Proper disposal of But-2-enamide and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Waste Streams: All waste containing But-2-enamide, including contaminated labware (e.g.,
pipette tips, vials), PPE, and cleaning materials, must be segregated from non-hazardous
waste.[8]

e Labeling: Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The
label must include "Hazardous Waste" and the full chemical name "But-2-enamide."[8] Avoid
using abbreviations.

e Incompatible Wastes: Do not mix But-2-enamide waste with incompatible materials such as
strong acids, bases, or oxidizing agents in the same waste container.[9]

Disposal Procedure

Solid Waste: Collect all solid waste contaminated with But-2-enamide (e.g., gloves, weigh
boats, paper towels) in the designated hazardous waste container.

Liguid Waste: Collect all liquid waste containing But-2-enamide in a separate, compatible,
and labeled hazardous waste container.

Empty Containers: "Empty" containers of But-2-enamide must be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.
Once decontaminated, the container can be disposed of according to institutional guidelines.

Waste Pickup: Once the hazardous waste container is full, arrange for its collection by your
institution's environmental health and safety (EHS) department for proper disposal in
accordance with federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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